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Compound Name: Ecamsule disodium

Cat. No.: B15601963

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ultraviolet A (UVA) radiation, comprising 95% of the UV light reaching the Earth's surface,
penetrates deep into the human dermis. It is a primary driver of photoaging, characterized by
wrinkling and loss of skin elasticity, and contributes to photocarcinogenesis and various
photodermatoses.[1][2] The development of effective, photostable UVA filters is therefore
critical for comprehensive skin protection. Ecamsule, known by its INCI name
Terephthalylidene Dicamphor Sulfonic Acid and trade name Mexoryl™ SX, is a water-soluble,
organic UVA filter developed and patented by L'Oréal in 1982.[3][4] It is a benzylidene camphor
derivative recognized for its exceptional photostability and efficacy in the short-wave UVA
range.[1][5] This technical guide provides an in-depth analysis of ecamsule's mechanism of
action, summarizes key quantitative data from efficacy studies, and details the experimental
protocols used for its evaluation.

Physicochemical Properties and Mechanism of
Action

Ecamsule is an organic compound specifically engineered to absorb UVA radiation and
dissipate the energy in a harmless manner.[6] Its chemical structure and properties are
optimized for high-performance sun care formulations.
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Property Value Reference

Terephthalylidene Dicamphor

INCI Name o [11[7]
Sulfonic Acid

CAS Number 92761-26-7 [1][7]

Chemical Formula C28H340sS:2 [1]

Molar Mass 562.69 g-mol—1 [1]

UV Absorption Range 290-400 nm (1118191

Peak Absorbance (Amax) 345 nm [1105181191]

N Water-soluble (as a neutralized

Solubility (11041071

salt)

UVA Absorption and Energy Dissipation

Ecamsule's primary function is to absorb photons of UVA light before they can penetrate the
skin and damage cellular components.[1] The mechanism involves a multi-step photochemical
process:

e UV Absorption: The molecule absorbs high-energy UVA photons, particularly in the 290-400
nm range.[1][5]

e Photoisomerization and Photoexcitation: Upon absorbing UV energy, ecamsule undergoes a
reversible photoisomerization, followed by photoexcitation to a higher energy state.[1][10]

o Energy Dissipation: The molecule rapidly returns to its ground state by releasing the
absorbed energy as harmless thermal energy (heat).[1][6][10]

This efficient cycle allows a single ecamsule molecule to absorb and dissipate UV energy
repeatedly without significant degradation, which is the basis of its photostability.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Efficacy in UVA Protection]. BenchChem, [2025]. [Online PDF]. Available at:
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protection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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